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Compound of Interest

Compound Name: Ylangenyl acetate

Cat. No.: B161354 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Ylangenyl acetate (CAS No. 90039-63-7) is a sesquiterpenoid ester, a class of organic

compounds prevalent in the essential oils of many plants. As a natural product, it holds

potential for investigation in various scientific domains, including pharmacology and materials

science.[1] This technical guide provides a comprehensive overview of the known

physicochemical properties of ylangenyl acetate. Due to the limited availability of specific

experimental data for this compound, this guide also presents data for structurally related and

well-characterized terpenoid acetates to offer a comparative context for researchers.

Core Physicochemical Properties
A summary of the fundamental physicochemical properties of ylangenyl acetate is provided

below. It is important to note that while the molecular formula and weight are well-established,

other physical constants such as boiling point, melting point, density, and refractive index are

not readily available in scientific literature. Some sources describe ylangenyl acetate as an oil,

while others suggest it typically exists as a solid at room temperature.[2][3]

Table 1: Core Physicochemical Data for Ylangenyl Acetate
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Property Value Source

CAS Number 90039-63-7 [1]

Molecular Formula C₁₇H₂₆O₂ [1]

Molecular Weight 262.39 g/mol [1]

Physical Description
Oil / Typically exists as solids

at room temperature
[2][3]

Solubility

Soluble in Chloroform,

Dichloromethane, Ethyl

Acetate, DMSO, Acetone

[2]

Comparative Physicochemical Data
To provide a frame of reference, the following table summarizes the physicochemical properties

of other common terpenoid acetates. These compounds share structural similarities with

ylangenyl acetate and their properties can offer insights into its expected characteristics.

Table 2: Physicochemical Properties of Structurally Related Terpenoid Acetates
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Property
Linalyl
Acetate

Geranyl
Acetate

Eugenyl
Acetate

Neryl
Acetate

Prenyl
Acetate

CAS Number 115-95-7[4] 105-87-3[5] 93-28-7 141-12-8[6] 1191-16-8[7]

Molecular

Formula
C₁₂H₂₀O₂[8] C₁₂H₂₀O₂[5] C₁₂H₁₄O₃ C₁₂H₂₀O₂[6] C₇H₁₂O₂[7]

Molecular

Weight

196.29 g/mol

[8]

196.29 g/mol

[5]
206.24 g/mol

196.29 g/mol

[6]

128.17 g/mol

[7]

Boiling Point 220 °C[4] 240-245 °C[5] 281-286 °C
134 °C at 25

mmHg[6]

151-152 °C at

752 mmHg[7]

Melting Point < 25 °C[9] < 25 °C[5] 29-31 °C < 25 °C[6] Not Available

Density
0.895

g/cm³[8]

0.916 g/cm³

at 15 °C[5]

1.079 g/mL at

25 °C

0.91 g/mL at

25 °C[6]

0.917 g/mL at

25 °C[7]

Refractive

Index

n20/D 1.449 -

1.452[10]
Not Available n20/D 1.518

n20/D

1.460[6]
n20/D 1.43[7]

Solubility in

Water
Insoluble[8] Insoluble[5] Insoluble

34.51-773.28

mg/L at

20°C[6]

Not Available

Solubility in

Organic

Solvents

Soluble in

ethanol and

diethyl

ether[11]

Soluble in

organic

solvents[5]

Soluble in

ether, fixed

oils[12]

Not Available Not Available

Experimental Protocols
The following sections detail standardized experimental methodologies that can be employed

to determine the key physicochemical properties of ylangenyl acetate.

Determination of Boiling Point (Micro-Boiling Point
Method)
This method is suitable for determining the boiling point of a small quantity of a liquid sample.
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Materials:

Capillary tube (sealed at one end)

Small test tube or sample vial

Thermometer

Heating apparatus (e.g., oil bath or melting point apparatus with a heating block)

Sample of ylangenyl acetate

Procedure:

A small amount of the ylangenyl acetate sample is placed into the small test tube or sample

vial.

A capillary tube, sealed at one end, is inverted and placed into the sample.

The sample tube is attached to a thermometer, ensuring the sample is level with the

thermometer bulb.

The assembly is heated gradually in the heating apparatus.

As the temperature rises, air trapped in the capillary tube will be expelled, and a stream of

bubbles will emerge from the open end of the capillary tube.

Heating is continued until a steady stream of bubbles is observed.

The heating is then discontinued, and the apparatus is allowed to cool.

The boiling point is the temperature at which the liquid sample begins to enter the capillary

tube.
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Experimental Setup

Workflow

1. Sample Preparation

2. Gradual Heating

3. Observation

4. Record Boiling Point

Place sample in vial Insert inverted capillary tube Attach to thermometer Heat apparatus Observe steady stream of bubbles Cool apparatus Record temperature at liquid entry into capillary

Click to download full resolution via product page

Workflow for Micro-Boiling Point Determination.

Determination of Solubility
The following qualitative method can be used to assess the solubility of ylangenyl acetate in

various solvents.

Materials:

Small test tubes

A range of solvents (e.g., water, ethanol, acetone, hexane, dichloromethane)
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Sample of ylangenyl acetate

Vortex mixer or stirring rod

Procedure:

A small, measured amount of ylangenyl acetate (e.g., 10 mg) is placed into a series of test

tubes.

A measured volume of a solvent (e.g., 1 mL) is added to each test tube.

The tubes are agitated vigorously using a vortex mixer or stirring rod for a set period (e.g., 1-

2 minutes).

The mixture is then allowed to stand and observed for the presence of any undissolved solid

or for the formation of a homogenous solution.

The solubility is classified based on visual inspection (e.g., soluble, partially soluble,

insoluble).
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Solubility Determination Protocol Experimental Flow

1. Aliquot Sample 2. Add Solvent 3. Agitate Mixture 4. Observe and Classify Start

Add Ylangenyl Acetate to Test Tubes

Add Various Solvents

Vortex/Stir

Visual Inspection for Dissolution

Classify Solubility

End

Click to download full resolution via product page

General Workflow for Solubility Testing.

Potential Biological Activity and Signaling Pathways
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While specific biological activities and signaling pathways for ylangenyl acetate are not well-

documented in the current literature, studies on structurally similar compounds can provide

valuable insights. For instance, linalyl acetate, a monoterpenoid acetate, has been shown to

possess anti-inflammatory properties by attenuating the canonical NF-κB (Nuclear Factor

kappa-light-chain-enhancer of activated B cells) signaling pathway.[13]

The NF-κB signaling cascade is a crucial regulator of immune and inflammatory responses. In

its inactive state, NF-κB is sequestered in the cytoplasm by inhibitor of kappa B (IκB) proteins.

Upon stimulation by pro-inflammatory signals, such as lipopolysaccharide (LPS), IκB is

phosphorylated and subsequently degraded. This allows NF-κB to translocate to the nucleus,

where it induces the transcription of genes encoding inflammatory mediators. Linalyl acetate

has been observed to inhibit this process by suppressing the degradation of IκBα and the

subsequent nuclear translocation of the p65 subunit of NF-κB.[13]

The following diagram illustrates the canonical NF-κB signaling pathway and the inhibitory

action of linalyl acetate as a representative example of how a terpenoid acetate might modulate

cellular signaling.
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Canonical NF-κB signaling pathway and inhibition by Linalyl Acetate.
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Conclusion
This technical guide has synthesized the available physicochemical information for ylangenyl
acetate. While specific experimental data for several key properties are currently lacking, the

provided comparative data for structurally similar compounds offers a valuable resource for

researchers. The detailed experimental protocols serve as a practical guide for the

determination of these properties. Furthermore, the exploration of the biological activity of the

related compound, linalyl acetate, provides a potential avenue for future research into the

pharmacological effects of ylangenyl acetate. Further empirical studies are warranted to fully

characterize this promising natural product.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Physicochemical Properties of Ylangenyl Acetate: An In-
depth Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b161354#physicochemical-properties-of-ylangenyl-
acetate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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